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Compound of Interest

Compound Name: 10-Hydroxyundecanoyl-CoA

Cat. No.: B15550305 Get Quote

Important Disclaimer: A specific Safety Data Sheet (SDS) or dedicated disposal protocol for 10-
Hydroxyundecanoyl-CoA is not publicly available. The following guidance is synthesized from

established best practices for laboratory chemical waste management and safety information

for structurally similar compounds. It is imperative to consult your institution's Environmental

Health & Safety (EH&S) department for specific directives and to ensure full compliance with all

local, state, and federal regulations.

This document provides crucial safety, handling, and logistical information for the proper

disposal of 10-Hydroxyundecanoyl-CoA, designed for an audience of researchers, scientists,

and drug development professionals.

Physicochemical and Safety Data
Comprehensive quantitative data for 10-Hydroxyundecanoyl-CoA is not available. The

following table presents reference data from closely related isomers and similar fatty acid

derivatives. Given the absence of specific toxicity information, this compound must be handled

as a substance with unknown but potential hazards.
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Property Value Source/Note

Molecular Formula C₃₂H₅₆N₇O₁₈P₃S
[1] (Data for the related isomer,

9-Hydroxyundecanoyl-CoA)

Molecular Weight 951.81 g/mol
[1] (Data for the related isomer,

9-Hydroxyundecanoyl-CoA)

Physical State Solid (Assumed)

Based on the typical state of

similar long-chain acyl-CoAs

and fatty acids.

Melting Point 75 - 77 °C / 167 - 170.6 °F

[2] (Data for 10-

Hydroxydecanoic acid, a

related but distinct compound)

Solubility No specific data available.

Long-chain acyl-CoAs are

known to form micelles in

aqueous solutions[2].

Toxicity No data available.

Handle with caution as the

toxicological properties have

not been determined.

Step-by-Step Disposal Protocol
This protocol provides a direct, procedural guide for the safe and compliant disposal of waste

containing 10-Hydroxyundecanoyl-CoA.

1. Hazard Assessment and Personal Protective Equipment (PPE)

Hazard Evaluation: Due to the lack of specific data, treat 10-Hydroxyundecanoyl-CoA as a

potentially hazardous substance. Assume it may cause skin and eye irritation and could be

harmful if inhaled or ingested.

Required PPE: Always wear standard laboratory personal protective equipment[2]:

Chemical safety goggles or a face shield as described by OSHA regulations.[2]

Chemical-resistant gloves (e.g., nitrile) to prevent skin contact.
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A lab coat or other protective clothing.[2]

2. Waste Segregation

Isolate the Waste: Do not mix 10-Hydroxyundecanoyl-CoA waste with other chemical

waste streams, especially incompatible materials like strong acids, bases, or oxidizers[3].

Solid Waste: If the waste is in solid form (e.g., residual powder, contaminated weigh paper,

pipette tips, or other labware), it must be collected as solid chemical waste. When handling,

avoid the formation of dust[2].

Liquid Waste: If the waste is dissolved in a solvent or buffer, collect it as liquid chemical

waste. Maintain separate waste streams for aqueous and non-aqueous solutions. Never mix

chlorinated and non-chlorinated solvents[4].

3. Containerization

Use Compatible Containers: All hazardous waste must be stored in containers made of a

compatible material that will not react with, absorb, or be degraded by the waste[3]. The

container must be in good condition and have a secure, screw-top cap to prevent leaks or

ruptures[3][5]. Plastic containers are often preferred[5].

Keep Containers Sealed: Waste containers must remain tightly closed at all times unless

waste is actively being added[5].

Provide Headspace: Do not fill containers to the brim. Always leave at least one inch of

headspace to accommodate potential expansion of the contents[3].

4. Waste Labeling

Label Promptly: A hazardous waste label must be affixed to the container as soon as the first

drop of waste is added.

Complete Information Required: The label must be filled out clearly and completely, including

the following information[3]:

The explicit words "Hazardous Waste".
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The full chemical name: "10-Hydroxyundecanoyl-CoA". For mixtures, list all constituents

and their estimated percentages. Do not use chemical formulas or abbreviations.

A clear indication of the associated hazards (e.g., "Caution: Toxicity Unknown," "Irritant").

The date when waste was first added to the container.

5. Storage in a Satellite Accumulation Area (SAA)

Use a Designated SAA: Store the properly labeled and sealed waste container in a

designated Satellite Accumulation Area (SAA)[3][5].

SAA Location and Conditions: The SAA must be located at or near the point of waste

generation and be under the control of laboratory personnel[5]. This can be a specially

marked area on a benchtop, in a fume hood, or a dedicated cabinet.

Segregate Incompatibles: Within the SAA, ensure that incompatible waste types are stored

separately to prevent dangerous reactions[3].

6. Final Disposal

Professional Disposal Required: It is illegal and environmentally irresponsible to dispose of

this chemical down the drain or in the standard trash[4].

Arrange for EH&S Collection: Once the waste container is full, or after a designated

accumulation time (check your institution's policy, often up to one year), you must contact

your facility's Environmental Health & Safety (EH&S) department to schedule a waste

pickup[3][5].

Anticipated Disposal Method: The standard and accepted disposal method for this type of

non-halogenated organic compound is high-temperature incineration at a licensed

hazardous waste treatment facility.

Disposal Workflow Diagram
The diagram below provides a clear, visual representation of the procedural steps required for

the safe and compliant disposal of 10-Hydroxyundecanoyl-CoA.
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Start: Waste Generation

Step 1: Assess Hazards
& Wear Full PPE

 

Step 2: Segregate Waste Stream
(Solid/Liquid, No Mixing)

Step 3: Use Properly Labeled
& Sealed Waste Container

Step 4: Store in Designated
Satellite Accumulation Area (SAA)

Step 5: Contact EH&S for
Waste Pickup and Final Disposal

End: Compliant Disposal

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe disposal of 10-Hydroxyundecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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